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Compound of Interest

Compound Name: CTX-0294885 hydrochloride

Cat. No.: B1150419 Get Quote

CTX-0294885 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of CTX-0294885, a

broad-spectrum kinase inhibitor.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of CTX-0294885?

For long-term storage, the solid form of CTX-0294885 should be stored at -20°C. Under these

conditions, it is stable for at least three years.[1][2] One supplier suggests stability for four

years or more at this temperature.[3] The compound is typically shipped at room temperature,

but may also be shipped with blue ice.[2][3]

Q2: What are the recommended storage conditions for CTX-0294885 stock solutions?

Stock solutions of CTX-0294885 in solvent should be stored at -80°C for up to two years.[4]

Alternatively, storage at -20°C is possible for up to one year.[4] To maintain the integrity of the

stock solution, it is highly recommended to aliquot it into single-use volumes to prevent

repeated freeze-thaw cycles.[1] For in vivo experiments, it is best practice to prepare fresh

working solutions daily.[4]

Q3: In which solvents is CTX-0294885 soluble?
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CTX-0294885 is soluble in Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). It has

limited solubility in a mixture of DMSO and Phosphate-Buffered Saline (PBS) at pH 7.2 and is

poorly soluble in ethanol and water.[1][3] For optimal dissolution in DMSO, sonication may be

beneficial.[2] It is also crucial to use fresh, non-moisture-absorbent DMSO, as moisture can

reduce solubility.[1]

Q4: Are there established protocols for preparing in vivo formulations of CTX-0294885?

Yes, a common formulation for in vivo use consists of 10% DMSO, 40% PEG300, 5% Tween

80, and 45% saline, which can achieve a concentration of 2 mg/mL.[2] Another described

method involves a stepwise addition of a DMSO stock solution to PEG300, followed by

Tween80 and finally, ddH₂O.[1] For oral administration, a homogeneous suspension can be

prepared using carboxymethyl cellulose sodium (CMC-NA).[1]
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Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon storage
Improper storage temperature.

Ensure stock solutions are

stored at -80°C for long-term

stability. For shorter periods

(up to one month), -20°C is

acceptable.[1]

Repeated freeze-thaw cycles.

Aliquot stock solutions into

smaller, single-use volumes to

avoid repeated temperature

fluctuations.[1]

Difficulty dissolving the

compound

Use of old or moisture-laden

DMSO.

Use fresh, anhydrous DMSO

as moisture can negatively

impact solubility.[1]

Insufficient agitation.

Gentle heating and/or

sonication can aid in the

dissolution process.[2][4]

Inconsistent experimental

results

Degradation of working

solution.

For in vivo studies, always

prepare working solutions

fresh on the day of the

experiment.[4]

Improper formulation for the

delivery route.

Refer to established in vivo

formulation protocols. For oral

administration, consider a

suspension in CMC-NA.[1][2]

Stability and Storage Conditions Summary
Solid Form (Powder)

Storage Temperature Shelf Life

-20°C ≥ 3 years[1][2][3]
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Stock Solutions (in Solvent)

Storage Temperature Shelf Life

-80°C 1-2 years[1][2][4]

-20°C 1 month - 1 year[1][4]

Solubility Data
Solvent Concentration

DMSO 20 - 88 mg/mL[1][2][3]

DMF 20 mg/mL[3]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL[3]

Ethanol ≤ 0.1 mg/mL (practically insoluble)[1][3]

Water Insoluble[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh the required amount of CTX-0294885 powder (Molecular

Weight: 437.93 g/mol ).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM

concentration.

Mixing: Vortex the solution and, if necessary, sonicate briefly to ensure complete dissolution.

Storage: Aliquot the stock solution into single-use vials and store at -80°C.

Preparation of an In Vivo Formulation (2 mg/mL)[2]

Prepare a concentrated stock solution: Dissolve CTX-0294885 in DMSO.
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Vehicle Preparation: In a separate tube, prepare the vehicle by mixing 40% PEG300, 5%

Tween 80, and 45% saline.

Final Formulation: Add 10% of the concentrated DMSO stock solution to the vehicle and mix

thoroughly. Sonication may be used to ensure a homogeneous solution.

Diagrams
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Caption: Recommended workflow for the preparation and storage of CTX-0294885 stock

solutions.
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Caption: Troubleshooting guide for addressing precipitation issues with CTX-0294885

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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